molecular formula C₁₄H₁₄ClN₃O₂S B052184 Dabsyl chloride CAS No. 56512-49-3

Dabsyl chloride

Cat. No. B052184
CAS RN: 56512-49-3
M. Wt: 323.8 g/mol
InChI Key: VTVWTPGLLAELLI-UHFFFAOYSA-N
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Description

Dabsyl chloride, also known as 4-Dimethylaminoazobenzene-4’-sulfonyl chloride, is a chromophoric labeling reagent used in HPLC for derivatizing amino acids . It reacts freely with all amino acids to form dabsyl amino acids, which are photostable and can be seen on a thin-layer chromatographic plate .


Synthesis Analysis

Dabsyl chloride is used for the derivatization of N-terminal amino acids, imidazole derivatives, polyamines, etc. prior to their chromatographic determination . It can give rise to mono-Dabsyl and bis-Dabsyl derivatives in the presence of multiple amino groups .


Molecular Structure Analysis

The molecular formula of Dabsyl chloride is C14H14ClN3O2S . It has a total of 36 bonds, including 22 non-H bonds, 15 multiple bonds, 4 rotatable bonds, 3 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 tertiary amine (aromatic), 1 N azo-derivative, and 1 sulfone .


Chemical Reactions Analysis

Dabsyl chloride reacts with α-amino groups, ε-amino groups, phenolic hydroxyl groups, and imidazole groups . It is used for the derivatization of N-terminal amino acids, imidazole derivatives, polyamines, etc. prior to their chromatographic determination .


Physical And Chemical Properties Analysis

Dabsyl chloride has a molecular weight of 323.80 . It has a density of 1.3±0.1 g/cm3, a boiling point of 483.6±30.0 °C at 760 mmHg, and a melting point of 185 °C (dec.) . It is a dark red crystalline solid .

Mechanism of Action

Target of Action

Dabsyl chloride, also known as 4-dimethylaminoazobenzene-4′-sulfonyl chloride, primarily targets amino acids . It is used as a chromophoric labeling reagent in High-Performance Liquid Chromatography (HPLC) for derivatizing amino acids .

Mode of Action

Dabsyl chloride reacts freely with all amino acids to form dabsyl amino acids . This reaction involves the covalent linking of dabsyl chloride to the amino acids, which improves their retention on reverse-phase columns . The reaction occurs at room temperature in a sodium carbonate buffer .

Biochemical Pathways

The biochemical pathway affected by dabsyl chloride involves the derivatization of amino acids . This process enhances the detection and analysis of amino acids in biological samples . The dabsylated products are well-retained on reverse-phase columns, making them suitable for analysis using liquid chromatography-mass spectrometry (LC-MS) .

Pharmacokinetics

Its use in the derivatization of amino acids suggests that it may interact with biological systems in a way that facilitates the detection and analysis of these compounds .

Result of Action

The result of dabsyl chloride’s action is the formation of dabsyl amino acids , which are photostable . These derivatives can be easily monitored spectrophotometrically at 460 nm , facilitating the analysis of amino acids in various biological samples .

Action Environment

The action of dabsyl chloride is influenced by the environmental conditions during the derivatization process. For instance, the reaction between dabsyl chloride and amino acids occurs at room temperature in a sodium carbonate buffer .

Safety and Hazards

Dabsyl chloride is considered hazardous. It can cause harm if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation . It should be stored in a well-ventilated place and kept tightly closed .

properties

IUPAC Name

4-[[4-(dimethylamino)phenyl]diazenyl]benzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14ClN3O2S/c1-18(2)13-7-3-11(4-8-13)16-17-12-5-9-14(10-6-12)21(15,19)20/h3-10H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTVWTPGLLAELLI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14ClN3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801040750
Record name Benzenesulfonyl chloride, 4-[2-[4-(dimethylamino)phenyl]diazenyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801040750
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

323.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dabsyl chloride

CAS RN

56512-49-3
Record name Dabsyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=56512-49-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-N,N-Dimethylaminoazobenzene-4'-sulfonyl chloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056512493
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzenesulfonyl chloride, 4-[2-[4-(dimethylamino)phenyl]diazenyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801040750
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name p-[[4-(dimethylamino)phenyl]azo]benzenesulphonyl chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.054.742
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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